Cas no 7149-48-6 (Quinoline,2-(methoxymethyl)-)

Quinoline,2-(methoxymethyl)- structure
Quinoline,2-(methoxymethyl)- structure
Product Name:Quinoline,2-(methoxymethyl)-
CAS No:7149-48-6
MF:C11H11NO
MW:173.211142778397
CID:574647
PubChem ID:251558
Update Time:2025-04-19

Quinoline,2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-(methoxymethyl)-
    • 2-(methoxymethyl)quinoline
    • AC1L5K3W
    • AC1Q55ZE
    • AR-1C9443
    • CTK5D4344
    • NSC72103
    • SureCN238787
    • SCHEMBL238787
    • Methoxychinaldin
    • 7149-48-6
    • DTXSID20290966
    • NSC-72103
    • Inchi: 1S/C11H11NO/c1-13-8-10-7-6-9-4-2-3-5-11(9)12-10/h2-7H,8H2,1H3
    • InChI Key: CJCGBPVQHQMDIG-UHFFFAOYSA-N
    • SMILES: O(C)CC1=CC=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 260.9°C at 760 mmHg
  • Flash Point: 95.5°C
  • Refractive Index: 1.601
  • PSA: 22.12
  • LogP: 2.38120
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